2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline

• IUPAC Name: 2-nitro-N-(oxolan-2-ylmethyl)-4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C16H20N4O4/c1-10(2)15-18-16(24-19-15)11-5-6-13(14(8-11)20(21)22)17-9-12-4-3-7-23-12/h5-6,8,10,12,17H,3-4,7,9H2,1-2H3
• InChI Key: BUPJBFLXKWEKEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC(=C(C=C2)NCC3CCCO3)[N+](=O)[O-]
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline is a complex organic compound that features a nitro group, an oxolane ring, and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline typically involves multiple steps:

Formation of the Oxadiazole Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Attachment of the Oxolane Ring: The oxolane ring can be introduced via nucleophilic substitution reactions.

Introduction of the Nitro Group: Nitration reactions using nitric acid or other nitrating agents are employed to introduce the nitro group.

Final Coupling: The final step involves coupling the intermediate compounds to form the target molecule under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form amines.

Reduction: The compound can be reduced to form various derivatives.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or lithium aluminum hydride can be used.

Substitution: Halogenating agents, sulfonating agents, and nitrating agents are commonly used for substitution reactions.

Major Products Formed

Amines: Reduction of the nitro group forms amines.

Halogenated Derivatives: Substitution reactions can introduce halogens into the aromatic ring.

Sulfonated Derivatives: Sulfonation reactions introduce sulfonic acid groups.

Scientific Research Applications

2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline has several applications in scientific research:

Medicinal Chemistry: It can be used as a precursor for the synthesis of pharmaceutical compounds.

Materials Science: The compound’s unique structure makes it useful in the development of new materials with specific properties.

Biological Studies: It can be used to study the effects of nitro and oxadiazole groups on biological systems.

Mechanism of Action

The mechanism of action of 2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline involves its interaction with molecular targets such as enzymes or receptors. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules, while the oxadiazole ring can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

Similar Compounds

2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-thiadiazol-5-YL]aniline: Similar structure but with a thiadiazole ring instead of an oxadiazole ring.

2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-triazol-5-YL]aniline: Similar structure but with a triazole ring instead of an oxadiazole ring.

Uniqueness

The presence of both the oxolane and oxadiazole rings in 2-Nitro-N-[(oxolan-2-YL)methyl]-4-[3-(propan-2-YL)-1,2,4-oxadiazol-5-YL]aniline provides unique chemical properties that are not found in similar compounds. This makes it particularly useful in applications requiring specific interactions with biological or material systems.